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Compound of Interest

Methylaminoacetaldehyde
Compound Name:
dimethyl acetal

Cat. No.: B117271

Essential Safety and Handling Guide for
Methylaminoacetaldehyde Dimethyl Acetal

This guide provides crucial safety protocols and logistical information for the handling and
disposal of Methylaminoacetaldehyde dimethyl acetal (CAS No. 122-07-6). It is intended for
researchers, scientists, and professionals in drug development to ensure safe laboratory
practices.

Chemical Properties and Hazards

Methylaminoacetaldehyde dimethyl acetal is a flammable liquid and vapor that can cause
skin and serious eye irritation, as well as respiratory irritation.[1][2] It is essential to handle this
chemical with appropriate safety measures to minimize exposure risks.
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Property Value

Molecular Formula CsH13NO:2

Molecular Weight 119.16 g/mol

Appearance Colorless to light yellow clear liquid
Boiling Point 140 °C

Melting Point -73°C

Density 0.928 g/mL at 25 °C

Flash Point 29 °C (84.2 °F)

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling

Methylaminoacetaldehyde dimethyl acetal to prevent direct contact and inhalation.
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Protection Type Recommended Equipment

Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US)
Eye/Face approved standards are required.[1] In

situations with a high risk of splashing, a face

shield should be worn in addition to goggles.[3]

Wear chemically impermeable gloves. Although
specific breakthrough times are not available, it

Skin is crucial to select gloves resistant to chemicals.
Fire/flame resistant and impervious clothing
should be worn to protect the body from

potential splashes and fire hazards.[1]

If exposure limits are exceeded or if irritation or
other symptoms are experienced, a full-face
respirator with an appropriate filter (e.g., type
Respiratory ABEK EN14387) should be used.[1] In well-
ventilated areas where exposure is minimal, a
NIOSH-approved N95 dust mask may be

sufficient.[4]

Procedural, Step-by-Step Guidance

Operational Plan: Safe Handling Workflow

This workflow outlines the necessary steps for the safe handling of Methylaminoacetaldehyde
dimethyl acetal from preparation to disposal.
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Caption: Workflow for the safe handling and disposal of Methylaminoacetaldehyde dimethyl

acetal.

Experimental Protocol for Handling

e Preparation:

Before handling, ensure you are wearing the appropriate PPE as specified in the table
above.

All operations should be conducted in a well-ventilated area, preferably within a chemical
fume hood.[1]

Verify that an eyewash station and safety shower are readily accessible.[5]

To prevent static discharge, which can ignite flammable vapors, ensure that all containers
and receiving equipment are properly grounded and bonded.[1][6] Use only non-sparking
tools.[1]

e Handling:

When transferring or using the chemical, avoid direct contact with skin and eyes, and
prevent the inhalation of mist, gas, or vapors.[1]

Keep the container tightly closed when not in use to minimize the release of flammable
vapors.[1]

Keep the chemical away from heat, hot surfaces, sparks, open flames, and other ignition
sources.[1] Smoking is strictly prohibited in the handling area.[1]

e Storage:

[e]

(¢]

[¢]

Store the container in a dry, cool, and well-ventilated place.[1]
The storage area should be designated for flammable liquids.

Keep the container tightly closed to prevent leakage and contamination.[1]
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o Store away from incompatible materials such as strong oxidizing agents and strong acids.

[4]
Disposal Plan

The disposal of Methylaminoacetaldehyde dimethyl acetal and any contaminated materials
must be handled as hazardous waste.

e \Waste Collection:

o Collect all waste, including unused chemical and any absorbent material from spills, in a
suitable, sealed, and clearly labeled container.

o Contaminated PPE, such as gloves and lab coats, must also be disposed of as hazardous
waste. Take off contaminated clothing and wash it before reuse where appropriate.[1]

o Disposal Procedure:

o Dispose of the waste contents and container at an approved waste disposal plant in
accordance with local, state, and federal regulations.[1] Do not dispose of the chemical
down the drain, as it should be prevented from entering the environment.[1]

By adhering to these safety and handling procedures, you can minimize the risks associated
with Methylaminoacetaldehyde dimethyl acetal and ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling
Methylaminoacetaldehyde dimethyl acetal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b117271#personal-protective-equipment-for-handling-
methylaminoacetaldehyde-dimethyl-acetal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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